Cas no 55-40-3 (rac a-Methyl DOPA)

rac a-Methyl DOPA Properties

Names and Identifiers

• Tyrosine, 3-hydroxy-a-methyl-
• rac α-Methyl DOPA
• 2-METHYL-3-(3,4-DIHYDROXYPHENYL)-DL-ALANINE
• DL-Methyldopa
• Methyldopa
• rac Alpha-Methyl DOPA
• .alpha.-Methyl-.beta.-(3,4-dihydroxyphenyl)-L-alanine
• A830691
• Dl-.alpha.-methyl dopa
• .alpha.-Methyl-L-(3,4-dihydroxyphenyl)alanine
• L-(-)-.alpha.-Methyl-.beta.-(3,4-dihydroxyphenyl)alanine
• Q27256299
• 55-40-3
• L-(-)-.beta.-(3,4-Dihydroxyphenyl)-.alpha.-methylalanine
• rac alpha -Methyl DOPA
• FT-0604487
• NCGC00015631-04
• HMS3259C21
• Mulfasin
• WLN: QVXZ1&1R CQ DQ
• NCI-C55721
• 2-amino-3-(3,4-dihydroxyphenyl)-2-methylpropanoic acid
• ( inverted exclamation markA)-ALPHA-Methyldopa
• AC-11788
• Tox21_500770
• Alanine,4-dihydroxyphenyl)-2-methyl-, L-(-)-
• L-.alpha.-Methyldopa
• (+/-)-methyldopa
• Alanine,4-dihydroxyphenyl)-2-methyl-, L-
• L-(.alpha.-Md)
• Methyldopa anhydrous, (+/-)-
• METHYLDOPA DL-FORM [MI]
• Alanine, 3-(3,4-dihydroxyphenyl)-2-methyl-, L-
• L-Methyldopa
• M-3586
• DL-2-METHYL-3-(3,4-DIHYDROXYPHENYL)ALANINE
• LP00770
• NCGC00094109-02
• (+/-)-3-(3,4-dihydroxyphenyl)-2-methyl-DL-alanine
• .alpha.-Methyldopa
• .alpha.-Methyl-L-dopa
• Elanpres
• 2-(3,4-dihydroxybenzyl)-2-aminopropanoic acid
• HMS3266O08
• Methyl-dopa
• W-105556
• ALANINE, 3-(3,4-DIHYDROXYPHENYL)-2-METHYL-, DL-
• Equibar
• M 7277
• NCGC00015631-09
• SR-01000075631
• 3-Hydroxy-alpha-methyltyrosine
• 2-Methyl-3-(3,4-dihydroxyphenyl)alanine
• racemic alpha-Methyldopa
• EN300-297472
• Methyldopa dl-form
• BCP28393
• EINECS 209-088-7
• alpha-Methyl-DL-beta-3,4-Dihydroxyphenylalanine
• (S)-(-)-.alpha.-Methyldopa
• HMS3262I22
• SCHEMBL196981
• 2-amino-2-methyl-3-(3,4-dihydroxyphenyl)propionic acid
• 2-amino-3-(3,4-dihydroxyphenyl)-2-methylpropanoicacid
• Mk. b51
• 3-Hydroxy-.alpha.-methyl-L-tyrosine
• SR-01000076007-1
• Nr.C 2294
• .alpha.-Methyl-L-3,4-dihydroxyphenylalanine
• EINECS 200-232-4
• CHEBI:180994
• 2-AMINO-3-(3,4-DIHYDROXY-PHENYL)-2- METHYL-PROPIONIC ACID(CATECHOL METABOLITE)
• 3,4-Dihydroxy-2-methylphenylalanine #
• SR-01000075631-1
• ( inverted question mark)-3-(3,4-dihydroxyphenyl)-2-methyl-DL-alanine
• AKOS017258656
• FT-0671718
• CHEMBL718
• SDCCGSBI-0050748.P005
• 33TD13T99R
• SR-01000076007
• L-Tyrosine, 3-hydroxy-.alpha.-methyl-
• (?)-3-(3,4-dihydroxyphenyl)-2-methyl-DL-alanine
• 2,2,3,4,4-PENTABDE
• METHYLN-4-BOC-N-1-CBZ-2-PIPERAZINECARBOXYLATE
• 3-Hydroxy-alpha-methyl-DL-tyrosine
• Aldomine
• DL-Tyrosine, 3-hydroxy-alpha-methyl-
• DL-.ALPHA.-METHYL-3-(3,4-DIHYDROXYPHENYL)ALANINE
• NCGC00015631-05
• NS00079124
• FT-0671717
• AC-8433
• Racemic .alpha.-methyldopa
• (+/-)-.ALPHA.-METHYLDOPA
• DL-alpha-Methyl-DOPA
• MK 351
• DL-alpha-Methyl DOPA
• .alpha.-Methyl dopa
• Lopac0_000770
• alpha-methyl-3,4-dihydroxy-dl-phenylalanine
• FT-0603468
• NCGC00015631-03
• DTXSID60970356
• CCG-204855
• Aldomin
• 3-(3,4-dihydroxyphenyl)-2-methyl-DL-alanine
• D-?-Methyl DOPA
• SR-01000075631-3
• Metholes
• L-.alpha.-Methyl-(3,4-dihydroxyphenyl)alanine
• L001029
• EU-0100770
• L(-)-.beta.-(3,4-Dihydroxyphenyl)-.alpha.-methylalanine
• SBI-0050748.P004
• (y)-3-(3,4-dihydroxyphenyl)-2-methyl-DL-alanine
• NCGC00094109-01
• NC00520
• UNII-33TD13T99R
• rac ?-Methyl DOPA
• NCGC00261455-01
• 555-29-3
• Methyldopa (Racemic)
• .alpha.-Medopa
• .alpha.-Methyldopa, L-
• (+-)-alpha-Methyldopa
• AKOS003273681
• Tyrosine, 3-hydroxy-.alpha.-methyl-
• +Expand

• MDL： MFCD00065917
• InChIKey： CJCSPKMFHVPWAR-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H13NO4/c1-10(11,9(14)15)5-6-2-3-7(12)8(13)4-6/h2-4,12-13H,5,11H2,1H3,(H,14,15)
• SMILES： CC(CC1=CC(=C(C=C1)O)O)(C(=O)O)N

Computed Properties

• Exact Mass: 211.08400
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 211.084458
• Heavy Atom Count: 15
• Complexity: 234
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.9
• Topological Polar Surface Area: 104

Experimental Properties

• LogP: 1.14260
• PSA: 103.78000
• Refractive Index: 1.629
• Boiling Point: 441.6°Cat760mmHg
• Flash Point: 220.9°C
• Density: 1.403

rac a-Methyl DOPA Security Information

• WGK Germany：3
• Safety Term：S26-S36/37
• Safety Instruction： S26-S37/39
• Risk Phrases：R36
• Dangerous goods sign： Xi
• Storage Condition：−20°C
• Risk Phrases： 36

rac a-Methyl DOPA Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2922509090

  Overview:

  2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%